2-((1,4-diazepan-1-yl)methyl)-1H-benzo[d]imidazole dihydrochloride

• IUPAC Name: 2-(1,4-diazepan-1-ylmethyl)-1H-benzimidazole;dihydrochloride
• InChI: InChI=1S/C13H18N4.2ClH/c1-2-5-12-11(4-1)15-13(16-12)10-17-8-3-6-14-7-9-17;;/h1-2,4-5,14H,3,6-10H2,(H,15,16);2*1H
• InChI Key: VMQDIWKQSSTFIR-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCN(C1)CC2=NC3=CC=CC=C3N2.Cl.Cl
• Molecular Formula: C13H20Cl2N4
• Molecular Weight: 303.2 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-((1,4-diazepan-1-yl)methyl)-1H-benzo[d]imidazole dihydrochloride” are not fully described in the available resources. It is known to be a solid at room temperature.

Scientific Research Applications

Synthesis and Characterization of Heterocyclic Compounds

Research has shown significant interest in the synthesis and characterization of heterocyclic compounds, including those related to 1H-benzo[d]imidazole derivatives. These compounds, through innovative synthetic routes, have been explored for their potential in creating novel molecules with potential applications in medicinal chemistry and materials science. For example, the study by Dzedulionytė et al. (2022) discusses a general approach towards the synthesis of tetrahydro-1,4-diazepinones and related compounds, highlighting the versatility of benzo[d]imidazole derivatives in synthesizing fused heterocyclic compounds (Dzedulionytė et al., 2022).

Antimicrobial and Antioxidant Agents

Another area of application is the development of antimicrobial and antioxidant agents. Compounds bearing the benzo[d]imidazole moiety have been synthesized and evaluated for their in-vitro antimicrobial activity and antioxidant properties. For instance, Naraboli and Biradar (2017) synthesized benzodiazepines bearing benzimidazole/benzothiazole and indole moieties, showing potent antimicrobial activity against a range of bacteria and fungi, as well as significant antioxidant activity (Naraboli & Biradar, 2017).

Anticancer Activity

The anticancer potential of benzo[d]imidazole derivatives has been a focus of several studies. Verma et al. (2015) synthesized a series of compounds evaluated for their in vitro antimicrobial and anticancer activities, with some showing significant potency against cancer cell lines (Verma et al., 2015).

Anti-tubercular Activity

The search for new anti-tubercular agents has led to the design and synthesis of compounds incorporating the benzo[d]imidazole structure. Naidu et al. (2016) reported on the synthesis and evaluation of various derivatives for their in vitro anti-tubercular activity against Mycobacterium tuberculosis, with some compounds exhibiting moderate to good activity (Naidu et al., 2016).

Nonlinear Optical (NLO) Properties

Heterocyclic compounds derived from benzo[d]imidazole have also been investigated for their potential in nonlinear optical (NLO) applications. Studies like the one by Almansour et al. (2016) explore the NLO properties of benzimidazole-tethered oxazepine hybrids, indicating their suitability for such technological applications (Almansour et al., 2016).

Mechanism of Action

Target of Action

It is known that imidazole-based compounds have a broad spectrum of antibacterial activity against selected bacterial strains .

Mode of Action

Imidazole-based compounds are known to interact with their targets and cause changes that result in their antibacterial activity .

Result of Action

It is known that imidazole-based compounds have antibacterial activity .